Cas no 1806908-43-9 (5-Bromo-2-(difluoromethyl)-4-fluoro-3-nitropyridine)

• Product Name: 5-Bromo-2-(difluoromethyl)-4-fluoro-3-nitropyridine
• CAS No: 1806908-43-9
• MF: C₆H₂BrF₃N₂O₂
• MW: 270.991490840912
• CID: 4860610
• Update Time: 2025-05-26

5-Bromo-2-(difluoromethyl)-4-fluoro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-4-fluoro-3-nitropyridine

• Inchi： 1S/C6H2BrF3N2O2/c7-2-1-11-4(6(9)10)5(3(2)8)12(13)14/h1,6H
• InChI Key： LXEMJBYYVMVVFW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 5-Bromo-2-(difluoromethyl)-4-fluoro-3-nitropyridine

Research Brief on 5-Bromo-2-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1806908-43-9) in Chemical Biology and Pharmaceutical Applications

5-Bromo-2-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1806908-43-9) is a halogenated nitropyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and oncology. The unique combination of bromo, difluoromethyl, fluoro, and nitro substituents on the pyridine ring confers distinct electronic and steric properties, making it a valuable scaffold for structure-activity relationship (SAR) studies.

Recent studies have highlighted the role of 5-Bromo-2-(difluoromethyl)-4-fluoro-3-nitropyridine in the development of novel kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for irreversible EGFR (Epidermal Growth Factor Receptor) inhibitors, where the difluoromethyl group enhances binding affinity through hydrophobic interactions with the target protein's active site. The bromo substituent at the 5-position allows for further functionalization via cross-coupling reactions, enabling rapid diversification of the scaffold for lead optimization.

In antimicrobial research, this compound has shown promise as a building block for next-generation antibacterial agents. A study published in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into novel quinolone hybrids that exhibit potent activity against multidrug-resistant Gram-positive pathogens, with MIC values in the range of 0.5-2 μg/mL. The electron-withdrawing nitro group at the 3-position was found to be critical for maintaining bacterial membrane penetration while the fluorine atoms contributed to metabolic stability.

The synthetic accessibility of 5-Bromo-2-(difluoromethyl)-4-fluoro-3-nitropyridine has been improved through recent methodological advances. A 2024 Nature Protocols paper detailed a scalable, one-pot procedure starting from commercially available 2,4-difluoro-3-nitropyridine, achieving an 82% yield with excellent regioselectivity. This development addresses previous challenges in large-scale production, particularly regarding the introduction of the difluoromethyl group at the 2-position.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, preliminary in vitro studies indicate that derivatives of this scaffold generally show favorable pharmacokinetic profiles. The presence of fluorine atoms reduces oxidative metabolism while maintaining adequate solubility, as demonstrated in a recent ADMET & DMPK study (2023). However, researchers note that the nitro group may require careful evaluation for potential toxicity in later-stage drug candidates.

Looking forward, 5-Bromo-2-(difluoromethyl)-4-fluoro-3-nitropyridine continues to be an important tool in fragment-based drug discovery. Its molecular weight (273.02 g/mol) and calculated logP (2.1) fall within ideal ranges for fragment screening, as highlighted in a 2024 review in Drug Discovery Today. Several pharmaceutical companies have included this scaffold in their fragment libraries for high-throughput screening against challenging targets like protein-protein interactions.

In conclusion, 5-Bromo-2-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1806908-43-9) represents a versatile and pharmacologically relevant building block with multiple applications in modern drug discovery. Its unique substitution pattern enables diverse chemical modifications while maintaining favorable drug-like properties. Ongoing research continues to explore new therapeutic applications, particularly in targeted therapies for resistant cancers and emerging infectious diseases.